Cas no 13096-96-3 (4-chloro-1H-indazole)

• Product Name: 4-chloro-1H-indazole
• CAS No: 13096-96-3
• MF: C₇H₅ClN₂
• MW: 152.581000089645
• MDL: MFCD00211065
• CID: 49034
• PubChem ID: 393037
• Update Time: 2025-05-20

4-chloro-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1H-indazole
• 4-CHLORO (1H)INDAZOLE
• 4-chloro-3a,7a-dihydro-1H-indazole
• 4-chloro-1H-indazole(SALTDATA: FREE)
• 4-Chloroindazole
• 1H-Indazole, 4-chloro-
• 4-chloro-3a,7a-dihydro-1H-indazol
• 4-CHLORO-1H-INDAZOLE, 95+%
• G10227
• 4-Chloro-1H-indazole, 97%
• BDBM50209234
• CS-M0440
• A15192
• AKOS005072012
• 6U6PT5XJ7G
• FT-0645781
• CHEMBL246533
• CB-0825
• CQTGQYVQJOJQCM-UHFFFAOYSA-N
• PD182116
• AM20020388
• BCP27008
• SY039918
• 4-Chloro-1H-indazole, AldrichCPR
• 4-chloro-1H-indazole;4-Chloroindazole
• J-514881
• SCHEMBL476854
• 13096-96-3
• NSC694315
• 4-chloro-indazole
• MFCD00211065
• 4-Chloro-2H-indazole
• Z1116312852
• NCI60_033767
• UNII-6U6PT5XJ7G
• NSC-694315
• PB29043
• DTXSID40156818
• NSC 694315
• 4-CHLORO(1H)INDAZOLE
• EN300-218975
• 2911616-27-6
• DTXCID9079309
• 4-Chloroindazole;1H-Indazole, 4-chloro-
• DB-026197
• BBL102457
• STL556259

• MDL： MFCD00211065
• Inchi： 1S/C7H5ClN2/c8-6-2-1-3-7-5(6)4-9-10-7/h1-4H,(H,9,10)
• InChI Key： CQTGQYVQJOJQCM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1C=NN2

Computed Properties

• Exact Mass: 152.01400
• Monoisotopic Mass: 152.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.2
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: 155-160 °C
• Boiling Point: 309.5±15.0 °C at 760 mmHg
• Flash Point: 169.9±6.0 °C
• Refractive Index: 1.703
• PSA: 28.68000
• LogP: 2.21630
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

4-chloro-1H-indazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P301+P310
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：6.1
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-chloro-1H-indazole

4-Chloro-1H-Indazole: A Comprehensive Overview

4-Chloro-1H-indazole, with the CAS number 13096-96-3, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its indazole ring system, which consists of a benzene ring fused to a pyrazole ring, with a chlorine substituent at the 4-position. The unique electronic properties and structural features of 4-chloro-1H-indazole make it a valuable building block for various applications, particularly in drug discovery and advanced materials.

The synthesis of 4-chloro-1H-indazole typically involves multi-step processes, often starting from simple precursors like o-phenylenediamine or indole derivatives. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its production. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the indazole ring system under mild conditions. These developments not only enhance the scalability of synthesis but also align with the growing demand for sustainable chemical processes.

4-Chloro-1H-indazole exhibits intriguing electronic properties due to its conjugated π-system and the electron-withdrawing effect of the chlorine substituent. These properties have been leveraged in the development of novel materials, such as organic semiconductors and light-emitting diodes (LEDs). Recent studies have demonstrated that incorporating 4-chloro-1H-indazole into polymer frameworks can significantly improve charge transport characteristics, making it a promising candidate for next-generation electronic devices.

In the realm of pharmacology, 4-chloro-1H-indazole has shown potential as a lead compound for drug development. Its ability to modulate various biological targets, such as kinases and ion channels, has been extensively investigated. For example, researchers have reported that derivatives of 4-chloro-1H-indazole exhibit potent anti-inflammatory and anticancer activities in preclinical models. These findings underscore its versatility as a scaffold for designing bioactive molecules.

The application of computational chemistry has further deepened our understanding of 4-chloro-1H-indazole's properties. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets and optimize its pharmacokinetic profiles. Such insights are invaluable for guiding experimental efforts and accelerating drug discovery pipelines.

In conclusion, 4-chloro-1H-indazole, with its unique chemical structure and versatile properties, continues to be a focal point in diverse scientific disciplines. As research progresses, particularly in areas such as sustainable synthesis methods and advanced material applications, this compound is poised to play an increasingly important role in both academic and industrial settings.